4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-phenylbenzoic acid

• IUPAC Name: 4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]-3-phenylbenzoic acid
• InChI: InChI=1S/C29H23NO4/c31-28(32)20-14-15-21(26(16-20)19-8-2-1-3-9-19)17-30-29(33)34-18-27-24-12-6-4-10-22(24)23-11-5-7-13-25(23)27/h1-16,27H,17-18H2,(H,30,33)(H,31,32)
• InChI Key: CLLHFKOQNIQJIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=CC(=C2)C(=O)O)CNC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C29H23NO4
• Molecular Weight: 449.5 g/mol

Description

4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-phenylbenzoic acid, also known as FMPCA, is an organic compound commonly used in scientific research. It is a structural analog of benzoic acid, which is a carboxylic acid with a phenyl group attached to the carboxyl group. FMPCA has a wide range of applications in scientific research, including biochemical, physiological, and laboratory experiments.

Scientific Research Applications

4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-phenylbenzoic acid has a wide range of applications in scientific research, including biochemical and physiological studies. It has been used to study the effects of various drugs on the body, as well as the effects of various hormones and proteins. This compound has also been used in laboratory experiments to study the structure and function of proteins, enzymes, and other biomolecules.

Mechanism of Action

The mechanism of action of 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-phenylbenzoic acid is not fully understood. However, it is believed that this compound binds to proteins and other biomolecules in the body, which can affect their structure and function. It is believed that this compound may also bind to receptors on the surface of cells, which can affect the signaling pathways within the cell.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the metabolism of carbohydrates, proteins, and lipids. It has also been shown to affect the release of hormones, such as insulin and glucagon, as well as the release of neurotransmitters, such as dopamine and serotonin. In addition, this compound has been shown to affect the activity of enzymes and other proteins involved in various biochemical pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-phenylbenzoic acid in laboratory experiments is its high solubility in aqueous solutions. This makes it easy to use in various types of experiments. In addition, this compound is relatively stable and has a long shelf life. However, there are some limitations to using this compound in laboratory experiments. For example, it can be toxic in high concentrations, and it can interfere with the activity of enzymes and other proteins.

Future Directions

There are a number of potential future directions for 4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-phenylbenzoic acid research. One potential direction is to study the effects of this compound on the structure and function of proteins, enzymes, and other biomolecules. Another potential direction is to study the effects of this compound on the signaling pathways within cells. Additionally, further research could be done to explore the potential therapeutic applications of this compound, such as the treatment of certain diseases. Finally, further research could be done to explore the potential toxic effects of this compound and to develop methods to reduce or eliminate these effects.

Synthesis Methods

4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-phenylbenzoic acid is synthesized by a two-step reaction of 9H-fluoren-9-ylmethanol and 3-phenylbenzoic acid. In the first step, 9H-fluoren-9-ylmethanol is reacted with 3-phenylbenzoic acid in the presence of an acid catalyst to form a fluorenylmethyl ester. In the second step, the fluorenylmethyl ester is reacted with an amine base to form this compound. The reaction is carried out at room temperature and the yield is typically high.